2-[4-(Ethoxycarbonyl)phenyl]-6-methyl-imidazo[1,2-a]pyridine-3-acetic Acid

• IUPAC Name: 2-[2-(4-ethoxycarbonylphenyl)-6-methylimidazo[1,2-a]pyridin-3-yl]acetic acid
• InChI: InChI=1S/C19H18N2O4/c1-3-25-19(24)14-7-5-13(6-8-14)18-15(10-17(22)23)21-11-12(2)4-9-16(21)20-18/h4-9,11H,3,10H2,1-2H3,(H,22,23)
• InChI Key: NSLAIYSSTGSVPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(N3C=C(C=CC3=N2)C)CC(=O)O
• Molecular Formula: C19H18N2O4
• DSSTOX Substance ID: DTXSID00582098
• Molecular Weight: 338.4 g/mol
• CAS RN: 1025962-20-2

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives often involves reactions between 2-aminopyridines and β-keto esters or similar carbonyl compounds. For example, a group of methyl substituted imidazo[1,2-a]pyridine-3-acetic acids was synthesized using reactions of methyl derivatives of 2-aminopyridine with ethyl 3-bromolevulinate, followed by hydrolysis (Abignente et al., 1986). Another example involves the efficient synthesis of 3-amino-2-ethoxycarbonyl imidazo[1,2-a]pyridine derivatives starting from ethyl α-benzotriazolyl-α-morpholinoacetate, showing the versatility in approaches for synthesizing imidazo[1,2-a]pyridine derivatives (Yang et al., 2015).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives has been analyzed using crystallography and other spectroscopic methods. For instance, crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives provide insights into their molecular conformations and interactions (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridines undergo various chemical reactions, enabling the synthesis of a wide range of derivatives with potential biological activities. For example, the synthesis of indeno[1',2':4,5]imidazo[1,2-a]pyridin-11-ones through palladium-catalyzed cascade reactions illustrates the chemical versatility of these compounds (Zhang et al., 2016).